Cas no 124289-26-5 (3-(Bromomethyl)-5-nitrobenzonitrile)

• Product Name: 3-(Bromomethyl)-5-nitrobenzonitrile
• CAS No: 124289-26-5
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4982388
• Update Time: 2025-05-21

3-(Bromomethyl)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-5-nitrobenzonitrile
• 3-(Bromomethyl)-5-cyanonitrobenzene
• 3-(Bromomethyl)-5-nitrobenzonitrile

• Inchi： 1S/C8H5BrN2O2/c9-4-6-1-7(5-10)3-8(2-6)11(12)13/h1-3H,4H2
• InChI Key： YNLYYMGYADSKPU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(Bromomethyl)-5-nitrobenzonitrile

Introduction to 3-(Bromomethyl)-5-nitrobenzonitrile (CAS No: 124289-26-5)

3-(Bromomethyl)-5-nitrobenzonitrile (CAS No: 124289-26-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromomethyl and nitrobenzonitrile functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable for constructing complex molecular frameworks, which are essential in the development of novel therapeutic agents.

The bromomethyl substituent on the benzene ring provides a reactive site for further functionalization, enabling the introduction of diverse chemical moieties through nucleophilic substitution reactions. This reactivity is highly advantageous in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing pharmacological properties such as potency, selectivity, and metabolic stability. The nitrobenzonitrile moiety, on the other hand, contributes to the compound's electronic properties and can influence its solubility and interaction with biological targets.

Recent advancements in synthetic methodologies have highlighted the utility of 3-(Bromomethyl)-5-nitrobenzonitrile in the preparation of heterocyclic compounds, which are widely recognized for their pharmaceutical significance. For instance, studies have demonstrated its role in constructing pyridine and pyrimidine derivatives, which are key scaffolds in many drug candidates. The nitro group can be further reduced to an amine, expanding the possibilities for subsequent derivatization and leading to the formation of pharmacophores that exhibit desirable biological activities.

In the realm of drug discovery, 3-(Bromomethyl)-5-nitrobenzonitrile has been employed in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromomethyl group allows for facile coupling with amines or thiols, enabling the generation of bisubstrate analogs that can modulate enzyme activity. Moreover, the nitro group can serve as a handle for derivatization into diazides or azides through metal-catalyzed coupling reactions, further broadening its synthetic applicability.

The compound's relevance is further underscored by its use in materials science, where it contributes to the development of functional polymers and coatings. The bromomethyl functionality enables polymerization reactions with acrylate or methacrylate monomers, leading to materials with tailored properties such as biodegradability or enhanced mechanical strength. Additionally, the nitro group can participate in electron-deficient interactions within polymer matrices, influencing charge transport properties and making this compound a candidate for organic electronic applications.

From a mechanistic standpoint, 3-(Bromomethyl)-5-nitrobenzonitrile offers insights into regioselective functionalization strategies. The electronic influence of the nitro group directs bromination predominantly at the ortho and para positions relative to the nitro substituent, providing predictable patterns for synthetic planning. This predictability is particularly valuable when scaling up reactions from laboratory to industrial settings, where reproducibility is paramount.

Recent studies have also explored the photophysical properties of derivatives derived from 3-(Bromomethyl)-5-nitrobenzonitrile, revealing potential applications in optoelectronic devices. The extended conjugation system introduced by the nitrile group can lead to compounds with high fluorescence or phosphorescence quantum yields, making them suitable for use as sensors or light-emitting materials. Furthermore, computational studies have predicted that certain derivatives may exhibit excited-state dynamics conducive to energy transfer processes, which could be exploited in solar cell technologies.

The environmental impact of using 3-(Bromomethyl)-5-nitrobenzonitrile has also been examined in recent research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic methods employing transition metals have been investigated as alternatives to traditional bromination processes. These innovations align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing.

In conclusion,3-(Bromomethyl)-5-nitrobenzonitrile (CAS No: 124289-26-5) remains a cornerstone compound in synthetic chemistry due to its multifaceted utility across pharmaceuticals and materials science. Its unique structural features continue to inspire new methodologies and applications, reinforcing its importance as a building block for innovative research and development. As scientific understanding progresses，this compound will undoubtedly continue to play a pivotal role in advancing both academic research and industrial applications.